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Introduction

FPI-1465 is a potent, dual-action inhibitor targeting both serine-f-lactamases and penicillin-
binding proteins (PBPs). As a member of the diazabicyclooctane (DBO) class of compounds,
FPI-1465 offers a significant advantage in combating bacterial resistance by neutralizing the
primary mechanisms of -lactam antibiotic degradation and by directly inhibiting the enzymes
essential for bacterial cell wall synthesis.[1][2][3] These application notes provide detailed
protocols for utilizing FPI-1465 in various protein binding assays to characterize its interaction
with target proteins.

Mechanism of Action

FPI-1465 acts as a covalent inhibitor, forming a stable acyl-enzyme intermediate with the
catalytic serine residue within the active site of both serine-f-lactamases and PBPs. This
acylation process effectively inactivates the enzyme, preventing the hydrolysis of 3-lactam
antibiotics (in the case of 3-lactamases) or halting the transpeptidation step in peptidoglycan
synthesis (in the case of PBPs). This dual-targeting mechanism makes FPI-1465 a powerful
tool against multidrug-resistant Gram-negative bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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